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Compound of Interest

Compound Name: 1-Phenethyl-4-piperidone

Cat. No.: B3395357

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential guidance on
the personal protective equipment (PPE), operational procedures, and disposal plans for 1-
Phenethyl-4-piperidone.

Chemical Identifier:

o Name: 1-Phenethyl-4-piperidone

e Synonyms: N-Phenethyl-4-piperidone, 1-(2-phenylethyl)piperidin-4-one
o CAS Number: 39742-60-4

Primary Hazards:

o Harmful if swallowed.[1]

o Causes severe skin burns and eye damage.[1]

» May cause irritation to the respiratory tract.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table
summarizes the recommended PPE for handling 1-Phenethyl-4-piperidone.
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. Specifications & Best
Body Part PPE Recommendation .
Practices

Gloves must be impermeable
and resistant to the product.
Always inspect gloves before
use and use proper removal
techniques to avoid skin
contact. Dispose of

Hands Chemical-resistant gloves contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices.[2] No specific glove
material recommendation is
available from some suppliers

due to a lack of testing.

Use equipment for eye

protection tested and approved

under appropriate government
Safety glasses with side standards such as NIOSH
shields or goggles (US) or EN 166 (EU).[2]

Goggles are recommended to

Eyes/Face

protect against spills or

splashes.[3]

Along-sleeved, seamless, and

] ) disposable gown is
) Protective clothing, long-
Skin & Body recommended.[3] Ensure
sleeved lab coat o
clothing is changed

immediately after a spill.

Respiratory Not generally required with If dust is generated or in case
adequate ventilation of inadequate ventilation, a
NIOSH-approved respirator
(such as a surgical N-95)
should be used to provide both

respiratory and splash
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protection.[4] Avoid breathing

dust, vapors, mist, or gas.[2]

Operational and Handling Plan

Engineering Controls:
o Work in a well-ventilated area.

o Use a fume hood or other appropriate exhaust ventilation where dust or aerosols may be
generated.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Wash hands thoroughly before breaks and at the end of work.

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Keep the container tightly closed when not in use.[1][2]
Storage:

» Store in a cool, dry, and well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]

o Store away from incompatible materials.

Disposal Plan

Waste Disposal:

e This substance is classified as hazardous waste.[1]
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» Dispose of unused product and contaminated packaging in accordance with local, regional,
and national regulations.[1]

» Do not allow the product to enter sewers or waterways.

e Use a licensed professional waste disposal service to dispose of this material.

Emergency Procedures

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][2]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes. Seek immediate medical attention.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[1]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a poison center or doctor if you feel unwell.[1][2]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation. Avoid dust formation.[2] Wear
appropriate personal protective equipment as outlined above.

o Containment and Cleaning Up: Sweep up the material and shovel it into a suitable, closed
container for disposal.[2] Avoid raising dust.

Quantitative Data
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Property

Value

Molecular Formula

C13H17NO

Molecular Weight 203.28 g/mol [2]

Melting Point 57-60 °C[5]

Boiling Point 331.1 °C at 760 mmHg|[6]
Flash Point 144.2 °C[6]

Density 1.057 g/cm3[6]

Occupational Exposure Limits (OELS)

Not listed in OSHA Z-1 Table. No specific PEL or
TLV established.[7]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a spill of 1-

Phenethyl-4-piperidone.
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Chemical Spill Response: 1-Phenethyl-4-piperidone

Evacuate Immediate Area

i

Alert Supervisor & Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if dusty)

Contain the Spill
(Use absorbent pads or sand)

Carefully Sweep/Scoop up Spilled Material

Place in a Labeled, Sealed Waste Container

Decontaminate the Area

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Phenethyl-4-piperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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